![molecular formula C8H19NO2 B1427015 (2,2-Dimethoxyethyl)(2-methylpropyl)amine CAS No. 1179210-15-1](/img/structure/B1427015.png)
(2,2-Dimethoxyethyl)(2-methylpropyl)amine
Overview
Description
(2,2-Dimethoxyethyl)(2-methylpropyl)amine, also known as Aminoacetaldehyde dimethyl acetal, is a critical intermediate in the synthesis of various raw materials . It is chemically related to ephedrine and other stimulants.
Molecular Structure Analysis
The molecular formula of this compound is C8H19NO2 and its molecular weight is 161.24 g/mol.Scientific Research Applications
Catalytic Applications in Biomass-Based Alcohols
Amines, including (2,2-Dimethoxyethyl)(2-methylpropyl)amine, are key intermediates in the chemical industry with extensive applications in the manufacture of agrochemicals, pharmaceuticals, detergents, fabric softeners, lubricants, polymers, and food additives. A study by Pera‐Titus & Shi (2014) outlines the importance of amines in the synthetic chemistry industry, highlighting their derivation from ammonia and their production through various processes such as hydroamination and reductive amination, which are relevant to the application of this compound (Pera‐Titus & Shi, 2014).
Application in Polymerization Processes
The compound has been used in the synthesis and homopolymerization of acryloyl N,N,-bis(2,2-dimethoxyethyl)amine, leading to the creation of gel networks. These networks are utilized for the immobilization of enzymes, significantly impacting the stability of these enzymes against heat denaturation. This application is crucial in the development of robust and efficient biocatalytic systems, as outlined by Epton, Hibbert, & Marr (1975) (Epton, Hibbert, & Marr, 1975).
Use in N-Dimethylation and N-Functionalization of Amines
The compound plays a significant role in the N-dimethylation of amines, a process that is vital in the production of bioactive compounds used across various industries such as pharmaceuticals and agrochemicals. A study by Liu, Song, Wu, & Ma (2021) discusses the development of green, efficient, and low-cost catalysts for the methylation of amines, highlighting the broad spectrum of applications and the operational simplicity of the process (Liu, Song, Wu, & Ma, 2021).
Role in Metal Organic Frameworks and Catalysis
The compound is also integral in the synthesis of metal organic frameworks and catalysis, as demonstrated in the creation of low-valent aminopyridinato chromium methyl complexes. These complexes have significant implications in catalytic processes, as detailed in research by Noor, Schwarz, & Kempe (2015) (Noor, Schwarz, & Kempe, 2015).
Safety and Hazards
The safety precautions for handling (2,2-Dimethoxyethyl)(2-methylpropyl)amine include keeping the product container or label at hand, keeping out of reach of children, obtaining special instructions before use, and not handling until all safety precautions have been read and understood . It is also advised to keep away from heat/sparks/open flames/hot surfaces and not to spray on an open flame or other ignition source .
Properties
IUPAC Name |
N-(2,2-dimethoxyethyl)-2-methylpropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO2/c1-7(2)5-9-6-8(10-3)11-4/h7-9H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJPXEIBEGRZNJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNCC(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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